Cas no 10366-85-5 (N,n-diethyl-3-(trifluoromethyl)benzamide)

N,n-diethyl-3-(trifluoromethyl)benzamide structure
10366-85-5 structure
Product name:N,n-diethyl-3-(trifluoromethyl)benzamide
CAS No:10366-85-5
MF:C12H14NOF3
MW:245.24086
CID:1142297
PubChem ID:11831683

N,n-diethyl-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

    • N,n-diethyl-3-(trifluoromethyl)benzamide
    • AKOS008930067
    • N,N-diethyl-3-trifluromethyl-benzamide
    • N,N-diethyl-3-trifluoromethylbenzamide
    • Benzamide, N,N-diethyl-3-(trifluoromethyl)-
    • 3-Trifluormethyl-benzoesaeure-N,N-diethylamid
    • AGN-PC-00H2B4
    • 3-trifluoromethyl-N,N-diethylbenzamide
    • SureCN4245460
    • CTK0D8411
    • AKOS008930067; N,N-diethyl-3-trifluromethyl-benzamide; N,N-diethyl-3-trifluoromethylbenzamide; Benzamide, N,N-diethyl-3-(trifluoromethyl)-; 3-Trifluormethyl-benzoesaeure-N,N-diethylamid; AGN-PC-00H2B4; 3-trifluoromethyl-N,N-diethylbenzamide; SureCN4245460; CTK0D8411;
    • 10366-85-5
    • DTXSID70474158
    • Benzamide, 3-trifluoromethyl-N,N-diethyl-
    • SCHEMBL4245460
    • Inchi: InChI=1S/C12H14F3NO/c1-3-16(4-2)11(17)9-6-5-7-10(8-9)12(13,14)15/h5-8H,3-4H2,1-2H3
    • InChI Key: MSFWJWHVBDTGRO-UHFFFAOYSA-N
    • SMILES: CCN(CC)C(=O)C1=CC(=CC=C1)C(F)(F)F

Computed Properties

  • Exact Mass: 245.10282
  • Monoisotopic Mass: 245.10274856g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31

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